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Compound of Interest

Compound Name: Bobcat339 hydrochloride

Cat. No.: B2919558

Application Notes: Bobcat339 Hydrochloride in
Cell Culture

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Bobcat339 hydrochloride is a selective, cytosine-based inhibitor of Ten-eleven translocation
(TET) enzymes.[1][2][3] TET enzymes (TET1, TET2, TET3) are critical regulators of DNA
methylation, catalyzing the oxidation of 5-methylcytosine (5mC) to 5-hydroxymethylcytosine
(5hmC) and further oxidized forms.[4] This process is a key step in active DNA demethylation,
playing a crucial role in gene regulation and cellular differentiation. Bobcat339 inhibits TET1
and TET2, thereby reducing global 5hmC levels and serving as a valuable tool for studying
epigenetic mechanisms.[1][2] Recent studies indicate that the inhibitory activity of some
Bobcat339 preparations is mediated or enhanced by contaminating Copper(ll) (Cu(ll)).[4][5]
Researchers should be aware of this and ensure rigorous purification and characterization of
the compound before biological evaluation.[4]

Mechanism of Action

Bobcat339 directly targets the active site of TET enzymes.[6] Computational docking studies
suggest it binds to the cytosine binding site, forming hydrogen bonds with key residues and
effectively blocking the access of the natural substrate, 5mC.[6] This inhibition prevents the
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conversion of 5mC to 5hmC, leading to a measurable decrease in global 5hmC levels within
cells.[2][7]

Quantitative Data

The following table summarizes the inhibitory activity of Bobcat339 against TET enzymes. Note
that values may vary depending on the purity of the compound, particularly its copper content.

[4]

. Effective
L Cell Line . Observed
Target Enzyme  IC50 (in vitro) Concentration
Example . Effect
& Duration

Significant

reduction in
TET1 33 uM HT-22 10 uM; 24 hours

global 5hmC

levels.[1][2]

Protection from
3 uM; 12 hours )
TET2 73 UM SH-SY5Y ] ] neurotoxin
(pre-incubation)
damage.[3]

Reduction of
21.6 uM Huh7 28.4 uM (EC50) SARS-CoV-2

replication.[8]

SARS-CoV-2
nspl4 MTase

Signaling Pathway Diagram

The diagram below illustrates the role of TET enzymes in the DNA demethylation pathway and
the inhibitory action of Bobcat339.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2919558?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Bobcat339_hydrochloride.html
https://www.medchemexpress.com/bobcat339.html
https://www.selleckchem.com/products/bobcat339.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9109264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9109264/
https://www.caymanchem.com/product/31453/bobcat-339
https://www.evitachem.com/product/evt-263534
https://www.invivochem.com/bobcat339.html
https://www.invivochem.com/bobcat339.html
https://synapse.patsnap.com/drug/0c7a2787e5ae4761d93b2cba19d6b787
https://www.benchchem.com/product/b2919558#protocol-for-using-bobcat339-hydrochloride-in-cell-culture-experiments
https://www.benchchem.com/product/b2919558#protocol-for-using-bobcat339-hydrochloride-in-cell-culture-experiments
https://www.benchchem.com/product/b2919558#protocol-for-using-bobcat339-hydrochloride-in-cell-culture-experiments
https://www.benchchem.com/product/b2919558#protocol-for-using-bobcat339-hydrochloride-in-cell-culture-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2919558?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2919558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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